Cas no 62072-19-9 (7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine)

7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine structure

62072-19-9 structure

Product Name:7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine

CAS No:62072-19-9

MF:C₉H₁₂N₄

MW:176.21838092804

CID:459050

PubChem ID:13971741

Update Time:2025-04-19

7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

- 7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine
- 7-tert-butylpyrazolo[5,1-c][1,2,4]triazine
- 62072-19-9
- SCHEMBL15935333
- DTXSID00553501
- Inchi： 1S/C9H12N4/c1-9(2,3)7-6-8-11-10-4-5-13(8)12-7/h4-6H,1-3H3
- InChI Key： GEJMUFDBNXKRHF-UHFFFAOYSA-N
- SMILES： N12C=CN=NC1=CC(C(C)(C)C)=N2

Computed Properties

Exact Mass: 176.10636
Monoisotopic Mass: 176.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.08

7-(1,1-dimethylethyl)-Pyrazolo[5,1-c][1,2,4]triazine Related Literature

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2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

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